Cas no 56105-29-4 ((e)-3-(1,3-benzodioxol-5-yl)-1-cyclopropylprop-2-en-1-one)
56105-29-4 structure
Product Name:(e)-3-(1,3-benzodioxol-5-yl)-1-cyclopropylprop-2-en-1-one
CAS No:56105-29-4
MF:C13H12O3
MW:216.232583999634
CID:944925
PubChem ID:6037657
Update Time:2025-04-19
(e)-3-(1,3-benzodioxol-5-yl)-1-cyclopropylprop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- (e)-3-(1,3-benzodioxol-5-yl)-1-cyclopropylprop-2-en-1-one
- AC1O0EDD
- NSC308806
- NSC-308806
- MLS003115862
- 56105-29-4
- DTXSID50421761
- SCHEMBL11390875
-
- Inchi: 1S/C13H12O3/c14-11(10-3-4-10)5-1-9-2-6-12-13(7-9)16-8-15-12/h1-2,5-7,10H,3-4,8H2/b5-1+
- InChI Key: NWDSUOFLOXFSEW-ORCRQEGFSA-N
- SMILES: O=C(/C=C/C1=CC=C2C(=C1)OCO2)C1CC1
Computed Properties
- Exact Mass: 216.07866
- Monoisotopic Mass: 216.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
- LogP: 2.40760
(e)-3-(1,3-benzodioxol-5-yl)-1-cyclopropylprop-2-en-1-one Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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